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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity associated with
CAS number 10116-20-8, commonly known as Disperse Yellow 65. The document details its
molecular characteristics, synthesis, analytical methods, and toxicological profile, with a focus
on providing actionable information for professionals in research and development.

Chemical Identification and Molecular Properties

Disperse Yellow 65 is a high-performance disperse dye belonging to the anthraquinone class.
[1] Its primary application is in the dyeing of synthetic fibers, particularly polyester.[2][3] The
compound is recognized by the following identifiers and properties:
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Property Value Source

CAS Number 10116-20-8 [1][4][5]

] N-(6-Oxo-6H-anthra[9,1-
Chemical Name ] ) ) [4161[7]
cd]isothiazol-7-yl)benzamide

C.l. Name Disperse Yellow 65 [111819]
C.l. Number 671205 [3][8]
Molecular Formula C21H12N202S [3][4][8][10]
Molecular Weight 356.40 g/mol [1]18][10]
Appearance Light Yellow Powder [5]

Synthesis and Manufacturing

The synthesis of Disperse Yellow 65 is a multi-step process that begins with sodium
anthraquinone-1-sulfonic acid.[1] The core synthetic route involves nitration, reduction of the
nitro group to an amine, followed by a heterocyclization reaction to form the thiazole ring. The
final step is an acylation, typically with benzoyl chloride, to yield the final dye molecule.[1]

Experimental Protocol: Synthesis of a Disperse Yellow Dye (General Procedure)

A common method for the synthesis of similar azo disperse dyes involves diazotization and
coupling reactions. The following is a generalized protocol:

» Diazotization: A primary aromatic amine (e.g., a substituted aniline) is dissolved in an acidic
solution (e.g., hydrochloric acid) and cooled to 0-5 °C. A solution of sodium nitrite is then
added dropwise to form the diazonium salt.

o Coupling: The freshly prepared diazonium salt solution is added to a solution of a coupling
component (e.g., a phenol or an amine derivative) at a controlled low temperature and pH.

« |solation: The resulting precipitated dye is collected by filtration, washed with water to
remove any unreacted starting materials and salts, and then dried.
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For Disperse Yellow 65 specifically, the synthesis involves the formation of an anthraquinone-
thiazole system.[1]

Analytical Characterization

A variety of analytical techniques are employed to ensure the quality and purity of Disperse
Yellow 65.
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Analytical
Technique

Purpose

Key Parameters &
. Source
Observations

High-Performance

Purity analysis and

Typically uses a C18

column with a gradient

Liquid . elution of an aqueous
separation from ) [8]
Chromatography ) - buffer and an organic
impurities. _
(HPLC) solvent like
acetonitrile.
Provides high
Liquid sensitivity and
Chromatography- Trace analysis and specificity for

Mass Spectrometry
(LC-MS/MS)

impurity profiling.

o [8]
identifying the parent

molecule and any

related substances.

Nuclear Magnetic

1H NMR spectra
would show signals in

the aromatic region

Structural
Resonance (NMR) ] ] (7.0-9.0 ppm) [8]
confirmation. ]
Spectroscopy corresponding to the
anthraquinone and
benzoyl protons.
The maximum
absorption wavelength
o Assessment of ] ]
UV-Visible ) ) (Amax) is typically
chromophore integrity ) [8]
Spectroscopy around 420 nm in

and color properties.

dimethylformamide
(DMF).

Thermogravimetric
Analysis (TGA)

Evaluation of thermal

stability.

Determines the
temperature at which
the dye begins to
decompose.

Differential Scanning

Characterization of

Identifies melting point

] N and other phase [8]
Calorimetry (DSC) thermal transitions. N
transitions.
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Applications in Textile Dyeing

Disperse Yellow 65 is primarily used for dyeing polyester fibers due to its excellent fastness
properties.[1]

Experimental Protocol: High-Temperature Polyester Dyeing

o Dye Bath Preparation: A dispersion of Disperse Yellow 65 (e.g., 2% on weight of fabric) is
prepared using a dispersing agent. The pH of the dye bath is adjusted to 4.5-5.5 with acetic
acid.

o Dyeing Process: The polyester fabric is introduced into the dye bath at approximately 60°C.
The temperature is then raised to 130°C over a period of 30-45 minutes and maintained for
45-60 minutes.

» Rinsing and Reduction Clearing: After dyeing, the fabric is rinsed. A reduction clearing
process (e.g., with sodium hydrosulfite and sodium hydroxide) is often performed to remove
surface dye and improve wash fastness.

o Neutralization and Drying: The fabric is neutralized with a weak acid, rinsed again, and then
dried.

Toxicological Profile and Biological Interactions

While Disperse Yellow 65 is effective as a dye, its toxicological profile warrants consideration,
particularly regarding skin sensitization.

Key Toxicological Findings:

o Skin Sensitization: Disperse dyes are a known cause of contact dermatitis.[11] Studies
suggest that it may not be the dye molecule itself but its metabolites that are the primary
sensitizers.[12]

e Metabolism: It is hypothesized that commensal skin bacteria can metabolize disperse azo
dyes through an azoreductase pathway, breaking them down into smaller aromatic amines.
[12]
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o Genotoxicity: Some studies on similar disperse dyes have indicated potential genotoxic
effects in various in-vitro test systems.

Signaling Pathways:

Currently, there is no specific information available in the scientific literature detailing the direct
interaction of Disperse Yellow 65 with or modulation of any specific cellular signaling pathways.
The primary biological interaction of concern is its metabolic activation to potentially sensitizing
aromatic amines.

Metabolic Activation Pathway

The following diagram illustrates the proposed metabolic breakdown of a generic disperse azo
dye by skin microflora, leading to the formation of potentially sensitizing aromatic amines.

Azoreductase
Disperse Azo Dye (Skin Bacteria) Aromatic Amine Induces . S
(e.g., Disperse Yellow 65) Metabolites S Sl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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